9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid

• IUPAC Name: 9-[(2,2-diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid
• InChI: InChI=1S/C28H21NO3/c30-27(24(18-10-3-1-4-11-18)19-12-5-2-6-13-19)29-26-21-15-8-7-14-20(21)25-22(26)16-9-17-23(25)28(31)32/h1-17,24,26H,(H,29,30)(H,31,32)
• InChI Key: ADELLQVNCCNUMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3C4=C(C5=CC=CC=C35)C(=CC=C4)C(=O)O
• Molecular Formula: C28H21NO3
• Molecular Weight: 419.5 g/mol

Description

9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of protein-protein interactions and has been found to have potential applications in the development of new drugs.

Mechanism of Action

The mechanism of action of 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid involves the inhibition of protein-protein interactions. The compound binds to the hydrophobic pocket on the surface of the target protein, preventing its interaction with its binding partner. This inhibition disrupts the normal function of the protein and can lead to a variety of biological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid are still being studied. However, it has been found to induce apoptosis and cell cycle arrest in cancer cells by activating the p53 pathway. The compound has also been shown to have anti-inflammatory properties, which may make it a promising candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid in lab experiments is its potency as a protein-protein interaction inhibitor. This makes it a valuable tool for studying the function of specific proteins and their interactions with other proteins. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for the study of 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid. One area of research could be the development of new drugs based on the compound's ability to inhibit protein-protein interactions. Another area of research could be the study of the compound's anti-inflammatory properties and its potential use in the treatment of inflammatory diseases. Additionally, the compound's low solubility in aqueous solutions could be addressed through the development of new formulations or delivery methods. Overall, the study of 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid has the potential to lead to new discoveries and advancements in the field of scientific research.

Synthesis Methods

The synthesis of 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid involves the reaction of 9H-fluorene-4-carboxylic acid with diphenylacetyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is then purified using column chromatography to obtain pure 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid.

Scientific Research Applications

The potential applications of 9-[(diphenylacetyl)amino]-9H-fluorene-4-carboxylic acid in scientific research are vast. It has been found to be a potent inhibitor of protein-protein interactions, which makes it a promising candidate for the development of new drugs. The compound has been shown to inhibit the interaction between the p53 tumor suppressor protein and its negative regulator MDM2, which is overexpressed in many cancers. This inhibition leads to the activation of the p53 pathway, which induces apoptosis and cell cycle arrest in cancer cells.